N-{3-cyano-4-[(4-methoxyphenyl)sulfinyl]phenyl}-2,6-difluorobenzenecarboxamide

• IUPAC Name: N-[3-cyano-4-(4-methoxyphenyl)sulfinylphenyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C21H14F2N2O3S/c1-28-15-6-8-16(9-7-15)29(27)19-10-5-14(11-13(19)12-24)25-21(26)20-17(22)3-2-4-18(20)23/h2-11H,1H3,(H,25,26)
• InChI Key: SOZOBOQYVDXLMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)C2=C(C=C(C=C2)NC(=O)C3=C(C=CC=C3F)F)C#N
• Molecular Formula: C21H14F2N2O3S
• Molecular Weight: 412.4 g/mol

Description

“N-{3-Cyano-4-[(4-methoxyphenyl)sulfinyl]phenyl}-2,6-difluorobenzenecarboxamide” is a chemical compound with the molecular formula C21H14F2N2O3S. It has an average mass of 412.409 Da and a monoisotopic mass of 412.069305 Da.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Related Compounds : Research has explored the synthesis of compounds with similar structures. For example, the study by Beney, Boumendjel, and Mariotte (1998) discusses the synthesis of α,β-unsaturated N-methoxy-N-methylamides, which are structurally related to the compound (Beney, Boumendjel, & Mariotte, 1998).

• Chemical Reactions and Modifications : Another study by Alonso et al. (2005) details the Julia-Kocienski olefination reaction, which involves sulfones and could be relevant to the synthesis or modification of the specified compound (Alonso, Fuensanta, Nájera, & Varea, 2005).

Potential Applications in Material Science

• Polymer Research : Kim, Robertson, and Guiver (2008) conducted research on sulfonated poly(arylene ether sulfone) for potential use in fuel cell applications, which indicates a direction for material science applications of similar sulfone compounds (Kim, Robertson, & Guiver, 2008).

Anticancer Research

• Cytotoxicity and Anticancer Potential : Research by Grandane et al. (2015) on sulfocoumarins, which share some structural similarities, indicates potential cytotoxic effects against cancer cells, suggesting a potential area of anticancer research for related compounds (Grandane et al., 2015).

• Oncolytic Properties : Owa et al. (2002) studied sulfonamide-focused libraries for cell-based antitumor screens, demonstrating the relevance of similar structures in developing antitumor agents (Owa et al., 2002).

Photophysics and Photochemistry

• Photochemical Behavior : Yang et al. (2004) investigated the photochemical behavior of compounds with a similar structure, revealing insights into their photoinduced intramolecular charge transfer, which might be relevant for the photophysics or photochemistry of N-{3-cyano-4-[(4-methoxyphenyl)sulfinyl]phenyl}-2,6-difluorobenzenecarboxamide (Yang et al., 2004).

Corrosion Inhibition

• Potential in Corrosion Inhibition : Research by Abu-Rayyan et al. (2022) on acrylamide derivatives for corrosion inhibition might provide insights into similar applications for related sulfone compounds in protecting metals from corrosion (Abu-Rayyan et al., 2022).